N-(4-bromo-3-methylphenyl)-N'-(1-phenylethyl)ethanediamide
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Overview
Description
N-(4-bromo-3-methylphenyl)-N'-(1-phenylethyl)ethanediamide, also known as UMB24, is a novel compound that has gained attention in the scientific community due to its potential therapeutic properties. This compound belongs to the class of N-phenylalkylamides and has been synthesized using various methods.
Mechanism of Action
The mechanism of action of N-(4-bromo-3-methylphenyl)-N'-(1-phenylethyl)ethanediamide is not fully understood, but it is believed to act on the TRPV1 receptor, which is involved in pain perception and inflammation. N-(4-bromo-3-methylphenyl)-N'-(1-phenylethyl)ethanediamide has been shown to inhibit the activation of TRPV1, leading to a reduction in pain and inflammation. Additionally, N-(4-bromo-3-methylphenyl)-N'-(1-phenylethyl)ethanediamide has been shown to induce apoptosis in cancer cells, which may be mediated through the activation of caspase-3 and -9.
Biochemical and Physiological Effects:
N-(4-bromo-3-methylphenyl)-N'-(1-phenylethyl)ethanediamide has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as TNF-α, IL-6, and IL-1β. Additionally, N-(4-bromo-3-methylphenyl)-N'-(1-phenylethyl)ethanediamide has been shown to reduce the expression of COX-2, an enzyme involved in inflammation. N-(4-bromo-3-methylphenyl)-N'-(1-phenylethyl)ethanediamide has also been shown to reduce the proliferation and invasion of cancer cells, as well as induce cell cycle arrest and apoptosis.
Advantages and Limitations for Lab Experiments
N-(4-bromo-3-methylphenyl)-N'-(1-phenylethyl)ethanediamide has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized and purified. Additionally, it has shown promising results in various in vitro and in vivo models, making it a potential candidate for further study. However, there are also limitations to using N-(4-bromo-3-methylphenyl)-N'-(1-phenylethyl)ethanediamide in lab experiments. It has low solubility in aqueous solutions, which can limit its use in certain assays. Additionally, the mechanism of action of N-(4-bromo-3-methylphenyl)-N'-(1-phenylethyl)ethanediamide is not fully understood, which can make it difficult to interpret results.
Future Directions
There are several future directions for the study of N-(4-bromo-3-methylphenyl)-N'-(1-phenylethyl)ethanediamide. One potential direction is to further investigate its anti-inflammatory and analgesic properties, particularly in models of chronic pain and inflammation. Additionally, N-(4-bromo-3-methylphenyl)-N'-(1-phenylethyl)ethanediamide has shown promise as a potential cancer therapy, and further studies are needed to determine its efficacy in vivo. Finally, the mechanism of action of N-(4-bromo-3-methylphenyl)-N'-(1-phenylethyl)ethanediamide is not fully understood, and further studies are needed to elucidate its molecular targets and signaling pathways.
Synthesis Methods
The synthesis of N-(4-bromo-3-methylphenyl)-N'-(1-phenylethyl)ethanediamide involves the reaction of 4-bromo-3-methylbenzylamine with 1-phenylethyl isocyanate in the presence of a base. The resulting product is then purified using column chromatography, yielding N-(4-bromo-3-methylphenyl)-N'-(1-phenylethyl)ethanediamide as a white solid. This method has been optimized to yield high purity and high yields of N-(4-bromo-3-methylphenyl)-N'-(1-phenylethyl)ethanediamide.
Scientific Research Applications
N-(4-bromo-3-methylphenyl)-N'-(1-phenylethyl)ethanediamide has been studied extensively for its potential therapeutic properties. It has been shown to have anti-inflammatory, analgesic, and anti-cancer activities. N-(4-bromo-3-methylphenyl)-N'-(1-phenylethyl)ethanediamide has been tested in various in vitro and in vivo models, and has shown promising results in reducing inflammation and pain. Additionally, N-(4-bromo-3-methylphenyl)-N'-(1-phenylethyl)ethanediamide has been shown to inhibit the growth of cancer cells, making it a potential candidate for cancer therapy.
properties
IUPAC Name |
N-(4-bromo-3-methylphenyl)-N'-(1-phenylethyl)oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17BrN2O2/c1-11-10-14(8-9-15(11)18)20-17(22)16(21)19-12(2)13-6-4-3-5-7-13/h3-10,12H,1-2H3,(H,19,21)(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IQLZNMZJKWGMME-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)NC(=O)C(=O)NC(C)C2=CC=CC=C2)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17BrN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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